Cas no 842162-93-0 (1H-PYRAZOLE, 3-METHYL-1-(3-METHYLPHENYL)-)

• Product Name: 1H-PYRAZOLE, 3-METHYL-1-(3-METHYLPHENYL)-
• CAS No: 842162-93-0
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 3231703
• PubChem ID: 22489012
• Update Time: 2025-04-21

1H-PYRAZOLE, 3-METHYL-1-(3-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 3-METHYL-1-(3-METHYLPHENYL)-
• 3-METHYL-1-(3-METHYLPHENYL)PYRAZOLE
• AKOS014320555
• 842162-93-0
• SCHEMBL5101204

• MDL： MFCD11848682
• Inchi： 1S/C11H12N2/c1-9-4-3-5-11(8-9)13-7-6-10(2)12-13/h3-8H,1-2H3
• InChI Key： UDUCUNPQGINVEN-UHFFFAOYSA-N
• SMILES： N1(C=CC(C)=N1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 172.100048391Da
• Monoisotopic Mass: 172.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų